N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide

• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]propanamide
• InChI: InChI=1S/C9H10BrN3OS/c1-2-8(14)13-9(15)12-7-4-3-6(10)5-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,15)
• InChI Key: ZBERXJOSOVNCNM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=NC=C(C=C1)Br
• Molecular Formula: C9H10BrN3OS
• Molecular Weight: 288.17 g/mol

Description

N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases, including cancer.

Mechanism of Action

N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide inhibits glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. This inhibition leads to a decrease in the levels of glutamate and other downstream metabolites, which are essential for cancer cell survival. This compound has been shown to selectively target cancer cells that are dependent on glutamine for survival, while sparing normal cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to inhibit tumor growth in animal models of cancer. This compound has been shown to have minimal toxicity in normal cells, making it a potentially safe therapeutic agent.

Advantages and Limitations for Lab Experiments

N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in various assays. This compound has also been shown to selectively target cancer cells, making it a potentially effective therapeutic agent. However, this compound has some limitations, including its low solubility and stability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide. One direction is to further investigate its potential therapeutic applications in cancer treatment, including its use in combination with other anticancer drugs. Another direction is to improve its solubility and stability to enhance its efficacy in vivo. Additionally, this compound can be further studied for its potential use in other diseases, such as neurodegenerative disorders, where glutaminase has been implicated in disease pathology.

Synthesis Methods

N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide can be synthesized using various methods, including the reaction of 5-bromo-2-pyridineamine with carbon disulfide to form 5-bromo-2-pyridinyl isothiocyanate, which is then reacted with 3-aminopropanamide to form this compound.

Scientific Research Applications

N-{[(5-bromo-2-pyridinyl)amino]carbonothioyl}propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target cancer cells that are dependent on glutamine for survival, while sparing normal cells. This compound has also been studied for its potential use in combination with other anticancer drugs to enhance their efficacy.